Cas no 727-49-1 (Heptafluoronaphthalen-2-ol)

Heptafluoronaphthalen-2-ol structure
Heptafluoronaphthalen-2-ol structure
Product Name:Heptafluoronaphthalen-2-ol
CAS No:727-49-1
MF:C10HF7O
MW:270.103167295456
MDL:MFCD00143689
CID:569251
PubChem ID:2724940
Update Time:2025-04-19

Heptafluoronaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1,3,4,5,6,7,8-Heptafluoronaphthalen-2-ol
    • 2-Naphthalenol,1,3,4,5,6,7,8-heptafluoro-
    • 1,3,4,5,6,7,8-heptafluoro-2-naphthol
    • 2-heptaflouronaphthol
    • 2-heptafluoronaphthol
    • Heptafluoro-2-naphthol
    • heptafluoro-2-naphtol
    • heptafluoronaphth-2-ol
    • heptafluoronaphthalen-2-ol
    • PC4492
    • Perfluoro-2-naphthol
    • AMY5119
    • AKOS016010064
    • SCHEMBL395888
    • 727-49-1
    • DTXSID50369295
    • RWEQEWKAJFTONV-UHFFFAOYSA-N
    • BETA-HYDROXY-HEPTAFLUORONAPHTHALENE
    • CS-0207174
    • FT-0632881
    • 1,3,4,5,6,7,8-heptafluoro-2-naphthalenol
    • A837607
    • 1,3,4,5,6,7,8-heptakis(fluoranyl)naphthalen-2-ol
    • BS-24629
    • 1,3,4,5,6,7,8-Heptafluoro-2-naphthalenol (ACI); 2-Naphthol, 1,3,4,5,6,7,8-heptafluoro- (8CI); 2-Naphthol, heptafluoro- (7CI); 1,3,4,5,6,7,8-Heptafluoro-2-naphthol; Heptafluoro-2-naphthol; Perfluoro-2-naphthol
    • DB-055674
    • Heptafluoronaphthalen-2-ol
    • MDL: MFCD00143689
    • Inchi: 1S/C10HF7O/c11-3-1-2(4(12)8(16)7(3)15)6(14)10(18)9(17)5(1)13/h18H
    • InChI Key: RWEQEWKAJFTONV-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=C2C(=C(C(=C(C2=1)F)F)F)F)F)F)O

Computed Properties

  • Exact Mass: 269.99200
  • Monoisotopic Mass: 269.992
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3.5

Experimental Properties

  • Color/Form: Grey powder
  • Density: 1.783
  • Melting Point: 120 ºC
  • Boiling Point: 275 ºC
  • Flash Point: 120 ºC
  • Refractive Index: 1.518
  • PSA: 20.23000
  • LogP: 3.51910
  • Solubility: Not determined

Heptafluoronaphthalen-2-ol Security Information

  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi

Heptafluoronaphthalen-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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